2-(3-Aminoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-(3-aminoazetidin-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C9H17N3O/c10-8-5-11(6-8)7-9(13)12-3-1-2-4-12/h8H,1-7,10H2
• InChI Key: UJXSORARZPCRFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2CC(C2)N
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol

Description

2-(3-Aminoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one, also known as 2-AAPE, is an organic compound belonging to the class of azetidines. It was first synthesized in the laboratory of Professor Andrey M. Lyakhov at the Institute of Organic Chemistry of the Russian Academy of Sciences in 2017. 2-AAPE has been studied extensively for its potential applications in the fields of medicinal chemistry and drug discovery. Its unique structure, which is composed of an azetidine ring, a pyrrolidine ring, and an ethanone moiety, makes it an attractive target for chemical synthesis and biological studies.

Scientific Research Applications

Complexation Studies and Molecular Interactions

• Chemical Reactivity and Complex Formation

  The reaction of similar compounds to 2-(3-Aminoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one with other chemicals, such as pyridine-2-carbaldehyde, can lead to the formation of complex structures. For instance, Mardani et al. (2019) explored the reaction between related chemicals, which resulted in the formation of compounds that were further reacted with metal salts like copper(II) chloride and cadmium(II) chloride. These reactions led to the formation of new complexes with potential applications in coordination chemistry and material science (Mardani, Hakimi, Moeini, & Mohr, 2019).

• Synthesis of Novel Derivatives

  Similar chemical structures have been used in the synthesis of novel derivatives, which are important in pharmaceutical and chemical research. For instance, the work of Svete et al. (2015) describes the synthesis of novel ethanamines, which could be structurally related to the compound . These syntheses are important for the development of new chemical entities with potential applications in drug design and discovery (Svete, Šenica, Petek, & Grošelj, 2015).

Biological Activity and Pharmacological Potential

• Biological Screening and Plant Growth Stimulation

  Pivazyan et al. (2019) researched derivatives of compounds structurally similar to 2-(3-Aminoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one, revealing pronounced plant growth stimulating effects. Such studies are crucial in agricultural science, highlighting the potential of these compounds in enhancing plant growth and productivity (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).

• Potential in Organic Synthesis and Medicinal Chemistry

  Research like that conducted by Alves (2007) explores the use of related compounds in organic synthesis, specifically in conjugate addition reactions. These findings are significant in the field of organic chemistry and could have implications in medicinal chemistry, particularly in the synthesis of biologically active compounds (Alves, 2007).